Cas no 55298-77-6 (2,4,6-Heptatrienal, 7-[4-(dimethylamino)phenyl]-, (2E,4E,6E)-)

• Product Name: 2,4,6-Heptatrienal, 7-[4-(dimethylamino)phenyl]-, (2E,4E,6E)-
• CAS No: 55298-77-6
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 352284
• PubChem ID: 15620952
• Update Time: 2025-04-19

2,4,6-Heptatrienal, 7-[4-(dimethylamino)phenyl]-, (2E,4E,6E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptatrienal, 7-[4-(dimethylamino)phenyl]-, (2E,4E,6E)-
• 7-[4-(dimethylamino)phenyl]hepta-2,4,6-trienal
• 55298-77-6
• MFCD28963732
• 7-(4-Dimethylamino-phenyl)-hepta-2,4,6-trienal

• Inchi： 1S/C15H17NO/c1-16(2)15-11-9-14(10-12-15)8-6-4-3-5-7-13-17/h3-13H,1-2H3/b4-3+,7-5+,8-6+
• InChI Key： PIZYNSXKSIBMJE-OKWWDJPNSA-N
• SMILES： O=C/C=C/C=C/C=C/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31